3-methyl-N-[3-(5-methyl-1H-pyrazol-1-yl)propyl]benzamide

• IUPAC Name: 3-methyl-N-[3-(5-methylpyrazol-1-yl)propyl]benzamide
• InChI: InChI=1S/C15H19N3O/c1-12-5-3-6-14(11-12)15(19)16-8-4-10-18-13(2)7-9-17-18/h3,5-7,9,11H,4,8,10H2,1-2H3,(H,16,19)
• InChI Key: FROFBQJPYCGYNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCCN2C(=CC=N2)C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

3-methyl-N-[3-(5-methyl-1H-pyrazol-1-yl)propyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a selective antagonist of the CB1 receptor, which is a type of G protein-coupled receptor that is primarily found in the central nervous system. The CB1 receptor is involved in a variety of physiological processes, including appetite regulation, pain perception, and mood regulation. The use of 3-methyl-N-[3-(5-methyl-1H-pyrazol-1-yl)propyl]benzamide as a CB1 receptor antagonist has been shown to have potential therapeutic benefits in the treatment of various medical conditions.

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of pyrazole derivatives, which include compounds structurally related to "3-methyl-N-[3-(5-methyl-1H-pyrazol-1-yl)propyl]benzamide". For instance, novel benzamide-based 5-aminopyrazoles and their derivatives have been synthesized through reactions involving benzoyl isothiocyanate, with subsequent testing for anti-influenza A virus activity, highlighting their potential as antiviral agents (Hebishy et al., 2020). Another study involved the synthesis of a novel pyrazole derivative, characterized by various spectroscopic techniques, revealing its potential for further biological application (Kumara et al., 2018).

Biological Activities

Research into the biological activities of pyrazole derivatives includes the exploration of their antitumor, antimicrobial, and antifungal properties. For example, benzothiazole derivatives have been synthesized and evaluated for potent antitumor activities, demonstrating significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005). Another study synthesized N-heteroaryl substituted gallamide derivatives, assessing their antibacterial activity against various pathogens, with some compounds showing promising results (Mahapatra et al., 2022).

Antimycobacterial Screening

The synthesis and in vitro antitubercular activities of new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives have been explored, with some compounds showing significant activity against Mycobacterium tuberculosis (Nayak et al., 2016).

Molecular Docking and QSAR Studies

Design, synthesis, and QSAR (Quantitative Structure-Activity Relationship) studies of various pyrazole derivatives have been conducted to identify novel antibacterial agents. These studies involve computational modeling to predict the biological activity of synthesized compounds, aiding in the design of more effective therapeutic agents (Palkar et al., 2017).